molecular formula C8H15NO2S B3082812 Methyl 2-Amino-2-(4-tetrahydrothiopyranyl)acetate CAS No. 1134603-63-6

Methyl 2-Amino-2-(4-tetrahydrothiopyranyl)acetate

Cat. No. B3082812
CAS RN: 1134603-63-6
M. Wt: 189.28 g/mol
InChI Key: CAQGEFRXSFRKJL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“Methyl 2-Amino-2-(4-tetrahydrothiopyranyl)acetate” is a chemical compound with the CAS number 1134603-63-6 . It is available for purchase from various scientific suppliers .

Scientific Research Applications

Multicomponent Reactions in Organic Synthesis

Methyl 2-Amino-2-(4-tetrahydrothiopyranyl)acetate is employed in multicomponent reactions (MCRs) for synthesizing complex organic compounds. For instance, it's used in solvent-free and 'on-water' assembling processes to create 2-amino-4-(1H-pyrazol-4-yl)-4H-chromenes, which are potential ligands for treating human inflammatory TNFα-mediated diseases (Elinson et al., 2014). Additionally, it's involved in the synthesis of methyl 4-amino-2,3,3-trisubstituted-1,1-dioxo-2,3-dihydro-1H-1λ6-isothiazole-5-carboxylates, highlighting its versatility in organic synthesis (Dobrydnev et al., 2018).

Biomedical Applications

The compound's derivatives are promising for biomedical applications. For example, the synthesis of pyrano-functionalized 2-amino-4H-chromene systems, obtained through reactions involving this compound, shows potential for various medical uses (Vereshchagin et al., 2015).

Antimicrobial and Antitumor Agents

This compound is also a key ingredient in synthesizing various derivatives with antimicrobial and antitumor properties. For example, its use in creating thiazoles and selenazoles has been explored for potential antitumor and antifilarial applications (Kumar et al., 1993).

Corrosion Inhibition

Surprisingly, derivatives of this compound, like BT36 and BT43, have been synthesized and shown to be highly effective as corrosion inhibitors for steel in hydrochloric acid, displaying over 95% protection at low concentrations (Missoum et al., 2013).

Synthesis of Heterocyclic Systems

This compound is integral to synthesizing various heterocyclic systems, which are crucial in developing new pharmaceuticals and materials. For instance, its involvement in creating pyran and pyranoquinoline derivatives showcases its significance in developing novel organic compounds (Romdhane & Jannet, 2017).

Mechanism of Action

The mechanism of action of “Methyl 2-Amino-2-(4-tetrahydrothiopyranyl)acetate” is not explicitly mentioned in the search results . The mechanism of action typically refers to how a compound interacts with biological systems, which may not be applicable for this compound if it is not intended for biological or medical use.

properties

IUPAC Name

methyl 2-amino-2-(thian-4-yl)acetate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H15NO2S/c1-11-8(10)7(9)6-2-4-12-5-3-6/h6-7H,2-5,9H2,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CAQGEFRXSFRKJL-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC(=O)C(C1CCSCC1)N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H15NO2S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

189.28 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Methyl 2-Amino-2-(4-tetrahydrothiopyranyl)acetate
Reactant of Route 2
Reactant of Route 2
Methyl 2-Amino-2-(4-tetrahydrothiopyranyl)acetate
Reactant of Route 3
Methyl 2-Amino-2-(4-tetrahydrothiopyranyl)acetate
Reactant of Route 4
Methyl 2-Amino-2-(4-tetrahydrothiopyranyl)acetate
Reactant of Route 5
Methyl 2-Amino-2-(4-tetrahydrothiopyranyl)acetate
Reactant of Route 6
Methyl 2-Amino-2-(4-tetrahydrothiopyranyl)acetate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.